2-Propenoic acid, 2-sulfo-

• CAS No.: 24287-24-9
• Molecular Formula: C3H4O5S
• Molecular Weight: 152.13 g/mol
• IUPAC Name: 2-sulfoprop-2-enoic acid
• InChI: InChI=1S/C3H4O5S/c1-2(3(4)5)9(6,7)8/h1H2,(H,4,5)(H,6,7,8)
• InChI Key: PHCOGQWRHWLVKP-UHFFFAOYSA-N
• Canonical SMILES: C=C(C(=O)O)S(=O)(=O)O

Description

2-Propenoic acid, 2-sulfo- (commonly referred to as sulfonated acrylic acid) is a derivative of acrylic acid (2-propenoic acid) with a sulfonic acid (-SO₃H) group substituted at the second carbon of the propene backbone. This modification significantly enhances its hydrophilicity, acidity, and ionic character, making it highly soluble in aqueous environments. For example, sulfonated homopolymers of 2-propenoic acid are synthesized by introducing sulfonate groups post-polymerization, resulting in materials with superior dispersing and stabilizing capabilities in industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Propenoic acid, 2-sulfo- can be synthesized through several methods. One common approach involves the sulfonation of acrylic acid. This reaction typically requires a sulfonating agent such as sulfur trioxide or chlorosulfonic acid. The reaction is carried out under controlled conditions to ensure the selective addition of the sulfonic acid group to the desired position on the acrylic acid molecule.

Industrial Production Methods

In industrial settings, the production of 2-Propenoic acid, 2-sulfo- often involves the catalytic oxidation of propene to produce acrylic acid, followed by sulfonation. This method is efficient and allows for large-scale production of the compound. The use of catalysts and optimized reaction conditions ensures high yields and purity of the final product.

Chemical Reactions Analysis

Free Radical Polymerization

2-Propenoic acid, 2-sulfo- undergoes free radical polymerization, forming polymers with enhanced hydrophilicity and ionic character due to the sulfonic acid group. This reactivity is leveraged in UV/electron beam (EB) curing applications, where it acts as a multifunctional monomer.

Polymerization Conditions	Key Findings	Source
UV/EB initiation	Rapid curing due to high cross-linking density; used in coatings and adhesives.
Molecular weight (estimated)	~298–650 g/mol (oligomeric structures common in UV-curable systems).
Solubility	Slightly soluble in water (520 mg/L at 20°C), enabling aqueous formulations.

The sulfonic acid group increases water solubility, making the polymer suitable for hydrophilic coatings and ion-exchange membranes .

Esterification and Amidation Reactions

The carboxylic acid group participates in esterification and amidation, often requiring activation for efficient coupling.

EDC/sulfo-NHS-Mediated Amidation

Activation with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS) enables covalent bonding with amines, forming stable amides:

text
COOH → EDC → Active ester → Reaction with amine → CONHR

Reaction Parameters	Outcomes	Source
EDC/sulfo-NHS cross-linking	Increased hydrogel strength (strain: 6% → 60%; stress: 19 → 35 Pa).
Post-assembly functionalization	Bioactive motifs incorporated without disrupting β-sheet nanostructures.
Mucoadhesive applications	2.7-fold increase in detachment force compared to unmodified polymers.

This method is critical in biomedical engineering for creating self-healing hydrogels .

Cross-Linking via Sulfonic Acid

The sulfonic acid group facilitates ionic cross-linking with divalent cations (e.g., Ca²⁺, Mg²⁺) or hydrogen bonding, enhancing material cohesion.

Cross-Linking Mechanism	Effect on Material Properties	Source
Ionic interactions	Improved mechanical stability in acidic environments.
Hydrogen bonding	Enhanced thixotropic behavior (self-healing under shear stress).

Acid-Base Reactions

The sulfonic acid group (pKa ~ −1 to −3) readily forms sulfonate salts, increasing solubility in polar solvents:
$\text{CH}_2=\text{C}(\text{SO}_3\text{H})\text{COOH} + \text{NaOH} → \text{CH}_2=\text{C}(\text{SO}_3\text{Na})\text{COONa} + \text{H}_2\text{O}$

Application	Outcome	Source
pH-responsive systems	Salt forms used in ion-exchange resins and drug delivery matrices.

Nucleophilic Addition Reactions

The α,β-unsaturated carbonyl system undergoes Michael addition with nucleophiles (e.g., thiols, amines):
$\text{CH}_2=\text{C}(\text{SO}_3\text{H})\text{COOH} + \text{HS-R} → \text{CH}_2-\text{C}(\text{SO}_3\text{H})(\text{S-R})\text{COOH}$

Nucleophile	Product Application	Source
Thiols (e.g., cysteine)	Functionalized hydrogels for tissue engineering.

Copolymerization

Copolymerization with monomers like styrene or acrylates introduces sulfonic acid moieties into polymers for enhanced conductivity or hydrophilicity.

Comonomer	Copolymer Use	Source
Acrylamide	Proton-conductive membranes in fuel cells.

Scientific Research Applications

2-Propenoic acid, 2-sulfo- has a wide range of applications in scientific research:

Chemistry: It is used as a monomer in the synthesis of polymers and copolymers with unique properties.

Biology: The compound is used in the development of biomaterials and as a reagent in biochemical assays.

Medicine: It is explored for its potential in drug delivery systems and as a component in medical devices.

Industry: The compound is used in the production of superabsorbent polymers, adhesives, and coatings.

Mechanism of Action

The mechanism of action of 2-Propenoic acid, 2-sulfo- involves its reactivity due to the presence of both the double bond and the sulfonic acid group. The double bond allows for addition reactions, while the sulfonic acid group can participate in acid-base reactions and form strong ionic interactions. These properties make the compound highly versatile in various chemical processes.

Comparison with Similar Compounds

Table 1: Key Properties of 2-Propenoic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Solubility	Primary Applications
2-Propenoic acid (acrylic acid)	C₃H₄O₂	72.06	Carboxylic acid	Water-soluble	Polymers, adhesives
2-Propenoic acid, ethyl ester	C₅H₈O₂	100.12	Ester	Organic solvents	Coatings, adhesives
2-Propenoic acid, butyl ester	C₇H₁₂O₂	128.17	Ester	Low water solubility	Paints, elastomers
Sulfonated acrylic acid polymer	(C₃H₄O₂)ₙ + SO₃⁻	Variable (polymer)	Sulfonate, carboxylic	Highly water-soluble	Dispersants, stabilizers
2-Hydroxypropyl methacrylate	C₇H₁₂O₃	144.17	Ester, hydroxyl	Polar solvents	Hydrogels, dental materials

Chemical Reactivity and Stability

• Sulfonated Acrylic Acid Derivatives : The sulfonate group (-SO₃⁻) introduces strong acidity (pKa ~1–2) and ionic interactions, enhancing water solubility and stability in aqueous systems. This contrasts with esters (e.g., ethyl or butyl acrylate), which exhibit hydrophobic behavior and are prone to hydrolysis under alkaline conditions .
• Methacrylate Derivatives : Compounds like 2-hydroxypropyl methacrylate (HPMA) combine ester and hydroxyl groups, offering reactivity for crosslinking in polymer networks. However, they lack the ionic character of sulfonated derivatives .

Research Findings and Data Gaps

• Sulfonated Acrylic Acid Polymers : Studies highlight their efficacy in stabilizing colloidal suspensions, with viscosity enhancements up to 10,000 cP in aqueous solutions .
• Comparative Performance: Sulfonated derivatives outperform non-ionic polymers (e.g., polyethyl methacrylate) in high-salinity environments due to charge repulsion mechanisms .
• Data Limitations: Direct thermochemical data (e.g., boiling points, melting points) for monomeric 2-sulfo acrylic acid are absent in the evidence, necessitating further experimental characterization.